Ethyl 4-[(6-chloroquinazolin-4-yl)amino]benzoate

• IUPAC Name: ethyl 4-[(6-chloroquinazolin-4-yl)amino]benzoate
• InChI: InChI=1S/C17H14ClN3O2/c1-2-23-17(22)11-3-6-13(7-4-11)21-16-14-9-12(18)5-8-15(14)19-10-20-16/h3-10H,2H2,1H3,(H,19,20,21)
• InChI Key: FHLBHQYBAJLYSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=NC=NC3=C2C=C(C=C3)Cl
• Molecular Formula: C17H14ClN3O2
• Molecular Weight: 327.8 g/mol

Description

Ethyl 4-[(6-chloroquinazolin-4-yl)amino]benzoate, also known as ECA, is a chemical compound that has been widely studied for its potential applications in scientific research. ECA is a member of the quinazoline family of compounds, which have been shown to have a variety of pharmacological properties. In

Scientific Research Applications

Antimicrobial Applications

Ethyl 4-[(6-chloroquinazolin-4-yl)amino]benzoate and its derivatives have been studied for their potential antimicrobial properties. For instance, derivatives of this compound have been synthesized and screened for antibacterial and antifungal activities, showing effectiveness against various microorganisms like Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and others (Desai, Shihora, & Moradia, 2007).

Molecular Docking and Biological Potentials

Studies have also focused on the synthesis and molecular docking of new derivatives, assessing their biological potentials. For example, some derivatives have shown promise in inhibiting enzymes and receptors involved in inflammatory processes, and in protecting against liver toxicity in rats, suggesting their potential for developing new therapeutic agents (Borik & Prof. Mohammed Abdalla Hussein, 2021).

Potential for Monoamine Oxidase Inhibition

Some derivatives have been synthesized to study their monoamine oxidase inhibitory and anticonvulsant properties. This research avenue explores the potential of these compounds in neurological and psychiatric disorders (Misra, Dwivedi, & Parmar, 1980).

Fluorescent Properties

The fluorescent properties of derivatives have also been a subject of study, expanding the potential applications of these compounds in analytical and diagnostic fields. By modifying the chemical structure, researchers have been able to synthesize compounds with specific fluorescent characteristics (Avetisyan, Aleksanyan, & Ambartsumyan, 2007).

Antiplatelet Activity

There has been research into the antiplatelet activity of certain derivatives, identifying compounds with significant inhibitory effects on platelet aggregation. This suggests potential applications in the development of novel antiplatelet drugs (Chen et al., 2008).

In Vitro Cytotoxic Evaluation

Evaluating the cytotoxic effects of these compounds against various cancer cell lines is another significant area of research. Some derivatives have shown promising inhibitory effects against cancer cell growth, indicating their potential in cancer therapy (El-Deen, Anwar, & Hasabelnaby, 2016).